Cas no 1448338-30-4 (Isothiazolo[3,4-b]pyrazin-3-amine)

• Product Name: Isothiazolo[3,4-b]pyrazin-3-amine
• CAS No: 1448338-30-4
• MF: C₅H₄N₄S
• MW: 152.17705821991
• CID: 6360340
• PubChem ID: 90104918
• Update Time: 2025-06-11

Isothiazolo[3,4-b]pyrazin-3-amine Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[3,4-b]pyrazin-3-amine
• Z3523059516
• [1,2]thiazolo[3,4-b]pyrazin-3-amine
• SCHEMBL15652136
• 1448338-30-4
• EN300-6746085

• Inchi： 1S/C5H4N4S/c6-4-3-5(9-10-4)8-2-1-7-3/h1-2H,6H2
• InChI Key： KXLHFWQFCMNKNJ-UHFFFAOYSA-N
• SMILES： C12=NSC(N)=C1N=CC=N2

Computed Properties

• Exact Mass: 152.01566732g/mol
• Monoisotopic Mass: 152.01566732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.602±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 346.6±37.0 °C(Predicted)
• pka: 2.20±0.50(Predicted)

Additional information on Isothiazolo[3,4-b]pyrazin-3-amine

Comprehensive Overview of Isothiazolo[3,4-b]pyrazin-3-amine (CAS No. 1448338-30-4): Properties, Applications, and Research Insights

The compound Isothiazolo[3,4-b]pyrazin-3-amine (CAS No. 1448338-30-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. Characterized by a fused isothiazole and pyrazine ring system, this compound exhibits remarkable potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula and structural complexity make it a subject of interest for synthetic chemists aiming to explore novel bioactive scaffolds.

Recent advancements in medicinal chemistry have highlighted the role of Isothiazolo[3,4-b]pyrazin-3-amine derivatives in targeting cancer pathways and inflammatory diseases. Researchers are actively investigating its structure-activity relationship (SAR) to optimize efficacy and reduce off-target effects. The compound's ability to modulate enzyme activity and protein-protein interactions positions it as a promising candidate for next-generation therapeutics. Additionally, its synthetic versatility allows for the introduction of diverse functional groups, enabling tailored modifications for specific applications.

From a synthetic methodology perspective, the preparation of Isothiazolo[3,4-b]pyrazin-3-amine often involves multi-step reactions, including cyclization and amination processes. Innovations in green chemistry have further refined its synthesis, reducing the reliance on hazardous reagents and improving yield. The compound's physicochemical properties, such as solubility and stability, are critical for formulation development, making it a focal point in preclinical studies.

Beyond pharmaceuticals, Isothiazolo[3,4-b]pyrazin-3-amine has potential applications in material science, particularly in the design of organic semiconductors and photovoltaic materials. Its electron-rich structure facilitates charge transport, which is essential for optoelectronic devices. This dual utility in life sciences and advanced materials underscores its interdisciplinary relevance.

In the context of intellectual property, several patents have been filed for Isothiazolo[3,4-b]pyrazin-3-amine-based compounds, reflecting their commercial viability. The growing demand for small-molecule drugs and high-performance materials has spurred investment in related research. Furthermore, collaborations between academia and industry are accelerating the translation of laboratory findings into marketable products.

As the scientific community continues to explore the untapped potential of Isothiazolo[3,4-b]pyrazin-3-amine, its role in addressing global health and technological challenges becomes increasingly evident. Future directions may include computational modeling to predict bioactivity and high-throughput screening to identify new therapeutic targets. With its multifaceted applications, this compound is poised to make a lasting impact across multiple sectors.